Cas no 62037-87-0 (Phenol, 2-(fluoromethyl)-)

• Product Name: Phenol, 2-(fluoromethyl)-
• CAS No: 62037-87-0
• Molecular Formula: C₇H₇OF
• Molecular Weight: 126.12828
• CID: 1635711
• PubChem ID: 18544788

Phenol, 2-(fluoromethyl)- Properties

Names and Identifiers

• Phenol, 2-(fluoromethyl)-
• 2-(fluoromethyl)phenol
• salicyl-fluorane
• DTXSID50594969
• SCHEMBL1660262
• 62037-87-0

• InChIKey： AYHHDHPNVPMCIO-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H7FO/c8-5-6-3-1-2-4-7(6)9/h1-4,9H,5H2
• SMILES： C1=CC=C(C(=C1)CF)O

Computed Properties

• Exact Mass: 126.04811
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 126.048093005g/mol
• Heavy Atom Count: 9
• Complexity: 85
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides